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Compound of Interest

Compound Name: Neodymium;,chloride
CAS No.: 40603-46-1
Cat. No.: B14661563
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety and handling information for neodymium chloride
(NdCls), a compound utilized in diverse applications ranging from laser technology and glass
manufacturing to catalysis in organic synthesis. Given its increasing use in scientific research
and drug development, a thorough understanding of its hazard profile and proper handling
procedures is paramount to ensure personnel safety and prevent environmental contamination.

Hazard Identification and Classification

Neodymium chloride is classified as a hazardous substance. The primary routes of exposure
are inhalation, ingestion, and skin or eye contact. It is crucial to understand its specific hazard
classifications to implement appropriate safety measures.

Hazard Statements:
e H315: Causes skin irritation.[1][2][3][4][5][6]

o H319: Causes serious eye irritation.[1][2][3][4][5][6]
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o H335: May cause respiratory irritation.[1][2][3][4][5][6]
e H303: May be harmful if swallowed.[1]
Signal Word: Warning[1][5]

Physical and Chemical Properties

A summary of the key physical and chemical properties of anhydrous neodymium chloride is
presented in the table below. These properties are essential for designing safe experimental
and storage protocols.

Property Value

Molecular Formula NdCls

Molecular Weight 250.60 g/mol [1][5]1[7]
Appearance Mauve-colored powder/crystals[8]
Melting Point 784 °C (1443 °F)[1][7]

Boiling Point 1600 °C (2912 °F)[1][8]

Density 4.134 g/lcm3[1][7]

Solubility Soluble in water and ethanol[1][8]

Note: Neodymium chloride is hygroscopic and readily absorbs water from the air to form the
hexahydrate (NdCls-6H20).[2][3][8]

Toxicological Data

The acute toxicity of neodymium chloride has been evaluated in various animal models. The
following table summarizes the available LDso (median lethal dose) data, providing a
quantitative measure of its acute toxicity.
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Route of Administration

Test Species

LDso Value

Oral Mouse 3692 mg/kg[1]
Intravenous Rat 3.5 mg/kg[1]
Intraperitoneal Rat 150 mg/kg[1]
Intraperitoneal Guinea Pig 140 mg/kg[1]
Subcutaneous Rat 150 mg/kg (LDLO)[1]
Subcutaneous Guinea Pig 243 mg/kg[1]
Subcutaneous Frog 434 mg/kg[1]

Draize Test (Irritation Data):
e Skin (Rabbit): 500 mg/24H - Mild irritation.[1][8][9]
o Eye (Rabbit): 50 mg - Mild irritant.[1]

While substances with an oral LDso above 2 g/kg are generally considered non-toxic, the data
indicates that neodymium chloride can be harmful, particularly through parenteral routes of
administration.[8]

Experimental Protocols
Standard Draize Test for Skin and Eye Irritation

The Draize test is a standardized method for assessing the irritation potential of a substance.
The following provides a generalized methodology based on the cited data.

Objective: To evaluate the potential of neodymium chloride to cause skin and eye irritation.
Materials:
e Neodymium chloride

¢ Albino rabbits
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e Physiological saline
e Occlusive dressings
» Topical anesthetic (for eye tests)
Skin Irritation Protocol:

o A small area of the rabbit's back is clipped free of fur.

A dose of 500 mg of neodymium chloride is applied to the clipped skin.[1][8][9]

The area is covered with an occlusive dressing for a period of 24 hours.[1][8][9]

After 24 hours, the dressing is removed, and the skin is evaluated for signs of erythema
(redness) and edema (swelling) at specified time points.

Observations are scored according to a standardized scale.
Eye Irritation Protocol:

e Adose of 50 mg of neodymium chloride is instilled into the conjunctival sac of one eye of the
rabbit.[1] The other eye serves as a control.

e The eyelids are held together for a few seconds to prevent loss of the substance.

e The eyes are examined for signs of corneal opacity, iris lesions, and conjunctival redness
and swelling at specified intervals (e.g., 1, 24, 48, and 72 hours) after application.

o Observations are scored according to a standardized scale.

Safety and Handling Precautions

A systematic approach to handling neodymium chloride is essential to minimize risk. The
following diagram illustrates the logical flow of safety precautions.
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Neodymium Chloride Handling Workflow

Engineering Controls Personal Protective Equipment (PPE)

Storage and Disposal

Work in a Fume Hood Respirator (for dust) Chemical Resistant Glove

Ensure Adequate Ventilation ‘

Safety Goggles/Face Shield

Lab Coat Store in a Cool, Dry, Well-Ventilated Area

Safe] Handllgg Practi

™| Avoid inhaling Dust
~l

Avoid Skin/Eye Contact

ices
’w sh Hands After Handling

Keep Container Tightly Sealed

Dispose According to Regulations

Click to download full resolution via product page

Caption: Logical flow of safety precautions for handling neodymium chloride.

First Aid Measures

In the event of exposure to neodymium chloride, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Procedure

Immediately flush eyes with copious amounts of

water for at least 15 minutes, ensuring to flush
Eye Contact i i ) i

under the eyelids.[1] Seek immediate medical

attention.[1]

Wash the affected area with soap and water.[1]
Skin Contact Remove contaminated clothing. Seek medical

attention if irritation persists.[1]

Remove the individual to fresh air.[1] Monitor for

respiratory distress. If breathing is difficult,

Inhalation ) ] ) )
provide oxygen. Seek immediate medical
attention.[1]
Do NOT induce vomiting unless directed by
) medical personnel.[1] If the person is conscious,
Ingestion

give them water to drink.[1] Seek immediate

medical attention.[1]

Accidental Release and Disposal

Proper containment and disposal of neodymium chloride waste are necessary to prevent
environmental contamination.

Accidental Release:

Evacuate Personnel: Evacuate non-essential personnel from the spill area.
o Ventilate: Ensure adequate ventilation.

» Personal Protection: Wear appropriate personal protective equipment (PPE), including a
respirator, chemical-resistant gloves, and safety goggles.[1]

o Containment: Avoid generating dust.[1][4] Small spills can be mixed with an inert absorbent
material like vermiculite or sodium carbonate and swept up.[1][6]

o Cleanup: Place the spilled material into a suitable, sealed container for disposal.[5]
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» Decontamination: Wash the spill site after material pickup is complete.[2]
Disposal:

» Dispose of waste material in accordance with all applicable federal, state, and local
regulations.[10]

e |tis recommended to use a licensed professional waste disposal service.[5]

Logical Workflow for a Chemical Toxicity
Assessment

The following diagram illustrates a typical workflow for assessing the toxicity of a chemical
compound like neodymium chloride.
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Chemical Toxicity Assessment Workflow

Phase 1: In Silico & In Vitro Analysis
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l
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l
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l
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Phase 3: Sub-chronic & Chronic Toxicity
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Caption: A generalized workflow for assessing chemical toxicity.
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This guide provides a comprehensive overview of the safety and handling precautions for
neodymium chloride. It is imperative that all personnel handling this chemical are thoroughly
familiar with this information and have access to the appropriate safety equipment. Always
consult the specific Safety Data Sheet (SDS) for the product you are using for the most
detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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